Cas no 2171453-48-6 ((3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid)

• Product Name: (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid
• CAS No: 2171453-48-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5784769
• PubChem ID: 165744933
• Update Time: 2025-06-26

(3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}heptanoic acid
• EN300-1475881
• 2171453-48-6
• (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid

• Inchi： 1S/C27H32N2O6/c1-2-3-8-17(13-25(30)31)28-26(32)23-14-34-16-24(23)29-27(33)35-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-24H,2-3,8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23?,24?/m1/s1
• InChI Key： LTVNFIAOPNLBNO-ZPSAWSNLSA-N
• SMILES： O1CC(C(C(N[C@@H](CC(=O)O)CCCC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid

Chemical Compound CAS No. 2171453-48-6: (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic Acid

The compound with CAS number 2171453-48-6, known as (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclic oxolane ring, and a heptanoic acid backbone. The stereochemistry at the 3R position is critical for its biological activity and selectivity.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group, as a protecting group for amino acids, plays a pivotal role in solid-phase synthesis by ensuring precise control over peptide chain elongation. In this compound, the Fmoc group is strategically positioned to influence the overall conformation and reactivity of the molecule. This makes it an attractive candidate for research into novel therapeutic agents and bioactive molecules.

The oxolane ring, also known as a tetrahydrofuran ring, contributes to the molecule's stability and solubility properties. Its presence enhances the compound's ability to interact with biological systems, making it suitable for applications in drug design and delivery. The formamido group attached to the oxolane ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity to target proteins or enzymes.

Heptanoic acid serves as the backbone of this compound, providing flexibility and structural diversity. The stereochemistry at the 3R position is crucial for determining the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in stereochemical analysis have enabled researchers to optimize such compounds for improved bioavailability and reduced toxicity.

Emerging research has focused on leveraging computational chemistry tools to predict the binding modes and interactions of this compound with various biological targets. Molecular docking studies have revealed potential interactions with key residues in enzyme active sites or receptor binding pockets. These insights are invaluable for guiding medicinal chemistry efforts aimed at enhancing potency and selectivity.

In addition to its direct applications in drug discovery, this compound has also been explored as a building block for constructing larger biomolecules or nanostructures. Its modular design allows for easy functionalization, enabling researchers to incorporate additional functionalities or tags for tracking and imaging purposes.

The synthesis of (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}heptanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the Fmoc group, cyclization to form the oxolane ring, and stereochemical control during peptide bond formation. Advanced purification techniques ensure high purity levels necessary for biological testing.

As interest in personalized medicine continues to grow, compounds like CAS No. 2171453-48-6 are becoming increasingly relevant due to their potential for tailored therapeutic interventions. Ongoing research is focused on optimizing their pharmacokinetic profiles and exploring their efficacy in preclinical models of various diseases.

In conclusion, CAS No. 2171453-48-6 represents a cutting-edge advancement in chemical synthesis with promising applications in drug discovery and biotechnology. Its unique structure, combined with recent research insights into its properties and interactions, positions it as a valuable tool for advancing our understanding of complex biological systems.